2-(3-bromo-2-methylphenyl)-2-methylpropanal
Overview
Description
2-(3-bromo-2-methylphenyl)-2-methylpropanal (BMP2MP) is an organic compound with a wide range of applications in the fields of scientific research and laboratory experiments. It is a colorless liquid with a low boiling point and low vapor pressure. The compound has the molecular formula C10H13BrO and is composed of two bromine atoms, two methyl groups, and a phenyl ring. BMP2MP is used in the synthesis of various compounds, including pharmaceuticals, dyes, and pesticides. The compound also serves as an intermediate in the production of other compounds and as a catalyst in various reactions.
Mechanism of Action
2-(3-bromo-2-methylphenyl)-2-methylpropanal is an organic compound with a wide range of applications in the fields of scientific research and laboratory experiments. Its mechanism of action is based on the fact that it is composed of two bromine atoms, two methyl groups, and a phenyl ring. This structure allows it to act as a catalyst in various reactions, such as the oxidation of alcohols and the synthesis of esters. In addition, 2-(3-bromo-2-methylphenyl)-2-methylpropanal can act as a reagent for the synthesis of other compounds, such as pharmaceuticals, dyes, and pesticides.
Biochemical and Physiological Effects
2-(3-bromo-2-methylphenyl)-2-methylpropanal is a colorless liquid with a low boiling point and low vapor pressure. It is not known to have any direct biochemical or physiological effects in humans. However, it is important to note that some of the compounds that are synthesized using 2-(3-bromo-2-methylphenyl)-2-methylpropanal may have an effect on the body. For example, some of the compounds synthesized using 2-(3-bromo-2-methylphenyl)-2-methylpropanal may have an effect on the nervous system, and some may be toxic to the liver.
Advantages and Limitations for Lab Experiments
2-(3-bromo-2-methylphenyl)-2-methylpropanal has several advantages for use in laboratory experiments. It is a colorless liquid with a low boiling point and low vapor pressure, which makes it easy to handle. In addition, it is relatively inexpensive and can be used in a wide range of reactions. However, it is important to note that 2-(3-bromo-2-methylphenyl)-2-methylpropanal is a highly reactive compound and should be handled with care. It should also be stored in a cool, dry place, away from heat and light.
Future Directions
The future of 2-(3-bromo-2-methylphenyl)-2-methylpropanal is promising. As the compound is used in the synthesis of a wide range of compounds, there is potential for further applications in the fields of scientific research and laboratory experiments. For example, 2-(3-bromo-2-methylphenyl)-2-methylpropanal could be used as a reagent for the synthesis of new pharmaceuticals, dyes, and pesticides. In addition, 2-(3-bromo-2-methylphenyl)-2-methylpropanal could be used as a catalyst in the synthesis of novel heterocyclic compounds, such as thiophenes and pyridines. Furthermore, 2-(3-bromo-2-methylphenyl)-2-methylpropanal could be used in the synthesis of materials with unique properties, such as high strength and heat resistance. Finally, 2-(3-bromo-2-methylphenyl)-2-methylpropanal could be used in the development of new methods for the synthesis of organic compounds.
Synthesis Methods
2-(3-bromo-2-methylphenyl)-2-methylpropanal can be synthesized through a two-step reaction. The first step involves the condensation of 3-bromo-2-methylphenol with 2-methylpropanal in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The second step involves the reaction of the intermediate with a base, such as sodium hydroxide or potassium hydroxide, to form the desired product. The reaction can be carried out at temperatures ranging from room temperature to 100°C.
Scientific Research Applications
2-(3-bromo-2-methylphenyl)-2-methylpropanal is used in scientific research for a variety of purposes. It is used as a reagent for the synthesis of other compounds, such as pharmaceuticals, dyes, and pesticides. It is also used as a catalyst in various reactions, such as the oxidation of alcohols and the synthesis of esters. 2-(3-bromo-2-methylphenyl)-2-methylpropanal has also been used in the synthesis of various heterocyclic compounds, such as thiophenes and pyridines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-bromo-2-methylphenyl)-2-methylpropanal involves the conversion of 3-bromo-2-methylacetophenone to the corresponding aldehyde using a selective oxidation reaction. The aldehyde is then subjected to a Grignard reaction with 2-methylpropanal to yield the final product.", "Starting Materials": [ "3-bromo-2-methylacetophenone", "2-methylpropanal", "Sodium hypochlorite", "Sodium hydroxide", "Magnesium", "Diethyl ether", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 3-bromo-2-methylacetophenone in a mixture of sodium hypochlorite and sodium hydroxide in ethanol.", "Step 2: Heat the mixture to reflux for several hours until the reaction is complete.", "Step 3: Cool the mixture and extract the aldehyde using diethyl ether.", "Step 4: Dry the organic layer over anhydrous magnesium sulfate and filter.", "Step 5: Add the aldehyde to a solution of magnesium in diethyl ether to form the Grignard reagent.", "Step 6: Add 2-methylpropanal to the Grignard reagent and stir the mixture for several hours.", "Step 7: Quench the reaction with dilute hydrochloric acid and extract the product using diethyl ether.", "Step 8: Dry the organic layer over anhydrous magnesium sulfate and filter.", "Step 9: Purify the product using column chromatography to obtain 2-(3-bromo-2-methylphenyl)-2-methylpropanal." ] } | |
CAS RN |
2228569-42-2 |
Product Name |
2-(3-bromo-2-methylphenyl)-2-methylpropanal |
Molecular Formula |
C11H13BrO |
Molecular Weight |
241.1 |
Purity |
95 |
Origin of Product |
United States |
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